Cas no 78418-02-7 (BENZOIC ACID, 2-HYDROXY-5-(1-OXODECYL)-)

• Product Name: BENZOIC ACID, 2-HYDROXY-5-(1-OXODECYL)-
• CAS No: 78418-02-7
• MF: C₁₇H₂₄O₄
• MW: 292.370065689087
• CID: 3387379
• PubChem ID: 9904144
• Update Time: 2025-05-22

BENZOIC ACID, 2-HYDROXY-5-(1-OXODECYL)- Chemical and Physical Properties

Names and Identifiers

• BENZOIC ACID, 2-HYDROXY-5-(1-OXODECYL)-
• 5-Decanoyl-2-hydroxybenzoic acid
• VHDBCRXSHLVFGR-UHFFFAOYSA-N
• 5-decanoyl salicylic acid
• 5-decanoylsalicylic acid
• SCHEMBL220528
• 2-hydroxy-5-decanoylbenzoic acid
• W13023
• WS-02158
• 78418-02-7
• 5-n-decanoylsalicylic acid
• 5-Decanoyl-2-hydroxybenzoicacid

• Inchi： 1S/C17H24O4/c1-2-3-4-5-6-7-8-9-15(18)13-10-11-16(19)14(12-13)17(20)21/h10-12,19H,2-9H2,1H3,(H,20,21)
• InChI Key： VHDBCRXSHLVFGR-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=C(C(=O)O)C=1)O)CCCCCCCCC

Computed Properties

• Exact Mass: 292.16745924g/mol
• Monoisotopic Mass: 292.16745924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 74.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on BENZOIC ACID, 2-HYDROXY-5-(1-OXODECYL)-

Comprehensive Analysis of BENZOIC ACID, 2-HYDROXY-5-(1-OXODECYL)- (CAS No. 78418-02-7)

BENZOIC ACID, 2-HYDROXY-5-(1-OXODECYL)- (CAS No. 78418-02-7) is a specialized organic compound that has garnered significant attention in the fields of cosmetic formulations, pharmaceutical intermediates, and industrial applications. This compound, characterized by its unique molecular structure combining a benzoic acid backbone with a hydroxy and oxodecyl substituent, exhibits properties that make it valuable for antioxidant activity and skin-conditioning purposes. Researchers and manufacturers are increasingly exploring its potential due to its compatibility with sustainable chemistry trends and green synthesis methodologies.

One of the most searched questions regarding BENZOIC ACID, 2-HYDROXY-5-(1-OXODECYL)- revolves around its safety profile and regulatory status. Unlike some synthetic additives, this compound is often highlighted for its low toxicity and biodegradability, aligning with the growing consumer demand for eco-friendly ingredients. Studies have shown its efficacy in UV protection formulations, making it a candidate for sunscreen products and anti-aging creams. Its chelating properties also contribute to its use in metal ion stabilization, a feature leveraged in water treatment and industrial preservatives.

From a synthetic chemistry perspective, BENZOIC ACID, 2-HYDROXY-5-(1-OXODECYL)- is synthesized through esterification and Friedel-Crafts acylation reactions. Its hydrophobic-lipophilic balance (HLB) makes it suitable for emulsion stabilization, a critical factor in personal care products. Recent advancements in nanotechnology have further expanded its applications, particularly in drug delivery systems where its molecular stability enhances payload retention. Industry experts frequently discuss its role in bio-based polymers, addressing the shift toward circular economy models.

The market trends for BENZOIC ACID, 2-HYDROXY-5-(1-OXODECYL)- reflect broader shifts toward clean-label ingredients and multifunctional additives. Consumers increasingly prioritize transparency in sourcing and environmental impact, driving innovation in its production. Analytical techniques such as HPLC and GC-MS are employed to ensure purity, while in silico modeling aids in predicting its behavior in complex formulations. As regulatory bodies tighten guidelines on synthetic chemicals, this compound’s natural derivative status positions it favorably for future applications.

In conclusion, BENZOIC ACID, 2-HYDROXY-5-(1-OXODECYL)- (CAS No. 78418-02-7) represents a versatile and sustainable alternative in multiple industries. Its physicochemical properties, combined with evolving consumer preferences, ensure its relevance in next-generation formulations. Ongoing research into its synergistic effects with other bioactive compounds promises to unlock further potential, solidifying its role in green chemistry and innovative material science.